Cas no 1148130-16-8 (tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate)

• Product Name: tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate
• CAS No: 1148130-16-8
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• MDL: MFCD12761614
• CID: 1026744
• PubChem ID: 44558577
• Update Time: 2025-05-20

tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate
• 2,6-diethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• AK-54578
• ANW-64071
• CTK8C0087
• N-Boc-2,6-diethyl-4-oxo-piperdine
• N-boc-2,6-diethyl-4-oxo-piperidine
• SureCN759059
• DTXSID40659455
• trans-2,6-Diethyl-4-oxo-piperidine-1-carboxylicacidtert-butylester
• 2165801-58-9
• SB35451
• (2R,6R)-2,6-Diethyl-4-oxo-piperidine-1-carboxylicacidtert-butylester
• Trans-2,6-diethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• DB-060638
• SB30047
• cis-2,6-diethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• 2165945-89-9
• (2S,6S)-2,6-Diethyl-4-oxo-piperidine-1-carboxylicacidtert-butylester
• AKOS015909028
• tert-Butyl2,6-diethyl-4-oxopiperidine-1-carboxylate
• AMY25949
• SCHEMBL759059
• 1-Piperidinecarboxylic acid, 2,6-diethyl-4-oxo-, 1,1-dimethylethyl ester
• CS-0441359
• SB30048
• 1148130-16-8
• SB30853
• 1003843-31-9
• PRRQDRLRMZGMRO-UHFFFAOYSA-N
• DB-058423
• SB35453

• MDL： MFCD12761614
• Inchi： 1S/C14H25NO3/c1-6-10-8-12(16)9-11(7-2)15(10)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： PRRQDRLRMZGMRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CC)CC(CC1CC)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate

Research Update on tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate (CAS: 1148130-16-8) in Chemical Biology and Pharmaceutical Applications

Recent studies on tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate (CAS: 1148130-16-8) have highlighted its significance as a versatile intermediate in the synthesis of bioactive molecules. This compound, characterized by its piperidine scaffold and tert-butyloxycarbonyl (Boc) protecting group, has been increasingly utilized in medicinal chemistry for the development of novel therapeutic agents. Its structural features make it a valuable building block for the construction of complex molecules with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate in the synthesis of kinase inhibitors targeting cancer-related pathways. The researchers employed this compound as a key intermediate to introduce the diethyl-substituted piperidine moiety, which was found to enhance the binding affinity of the inhibitors to their target proteins. The study reported a significant improvement in inhibitory activity compared to analogs lacking this structural feature.

In the field of central nervous system (CNS) drug discovery, a recent patent application (WO2023056789) disclosed the use of 1148130-16-8 as a precursor for the development of novel neuroprotective agents. The patent highlights the compound's ability to serve as a scaffold for introducing various pharmacophores that modulate neurotransmitter systems. Particularly, derivatives of this compound showed promising activity in preclinical models of neurodegenerative disorders, with improved blood-brain barrier penetration compared to existing therapeutic candidates.

From a synthetic chemistry perspective, advancements in the large-scale production of tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate have been reported in Organic Process Research & Development (2024). The new synthetic route features improved atom economy and reduced environmental impact, addressing previous challenges in the industrial-scale preparation of this intermediate. The optimized process achieved a 78% overall yield while minimizing the use of hazardous reagents, making it more suitable for pharmaceutical manufacturing.

Structural analyses of 1148130-16-8 derivatives have provided insights into their conformational preferences and intermolecular interactions. X-ray crystallography studies published in Acta Crystallographica Section E (2023) revealed that the diethyl substituents at the 2- and 6-positions induce significant steric effects, influencing both the compound's reactivity and its ability to form stable crystalline complexes with biological targets. These findings are guiding the rational design of new derivatives with tailored pharmacological properties.

Looking forward, the unique structural features of tert-Butyl 2,6-diethyl-4-oxopiperidine-1-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use as a scaffold for developing allosteric modulators of G-protein coupled receptors. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for the foreseeable future.